3-{[(2-chlorobenzoyl)amino]methyl}-N-(2-methoxyphenyl)-1-piperidinecarboxamide

• IUPAC Name: 3-[[(2-chlorobenzoyl)amino]methyl]-N-(2-methoxyphenyl)piperidine-1-carboxamide
• InChI: InChI=1S/C21H24ClN3O3/c1-28-19-11-5-4-10-18(19)24-21(27)25-12-6-7-15(14-25)13-23-20(26)16-8-2-3-9-17(16)22/h2-5,8-11,15H,6-7,12-14H2,1H3,(H,23,26)(H,24,27)
• InChI Key: GHMMRAMWDXMACO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)N2CCCC(C2)CNC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H24ClN3O3
• Molecular Weight: 401.9 g/mol

Description

The compound “3-{[(2-chlorobenzoyl)amino]methyl}-N-(2-methoxyphenyl)-1-piperidinecarboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals, and a benzoyl group, which is often used in drug design for its bioactivity. The presence of the methoxyphenyl group could also contribute to its potential bioactivity.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a benzoyl group, and a methoxyphenyl group. These functional groups could potentially influence the compound’s physical and chemical properties, as well as its interactions with biological targets.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions, and the aromatic ring could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar amide group and the aromatic ring could impact the compound’s solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended biological target. Given the presence of a piperidine ring, it’s possible that this compound could interact with biological receptors or enzymes that recognize this structural motif.

Safety and Hazards

Without specific experimental data, it’s difficult to provide detailed information about the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity. Additionally, computational studies could be used to predict its properties and potential biological targets.